Cas no 2228879-06-7 (3-amino-3-{5-chlorothieno3,2-bpyridin-2-yl}propan-1-ol)

• Product Name: 3-amino-3-{5-chlorothieno3,2-bpyridin-2-yl}propan-1-ol
• CAS No: 2228879-06-7
• MF: C₁₀H₁₁ClN₂OS
• MW: 242.725139856339
• CID: 5876150
• PubChem ID: 165638362
• Update Time: 2025-06-08

3-amino-3-{5-chlorothieno3,2-bpyridin-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-{5-chlorothieno3,2-bpyridin-2-yl}propan-1-ol
• 2228879-06-7
• EN300-1994179
• 3-amino-3-{5-chlorothieno[3,2-b]pyridin-2-yl}propan-1-ol

• Inchi： 1S/C10H11ClN2OS/c11-10-2-1-8-7(13-10)5-9(15-8)6(12)3-4-14/h1-2,5-6,14H,3-4,12H2
• InChI Key： NDCWPBHACQMYAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(CCO)N)S2)N=1

Computed Properties

• Exact Mass: 242.0280618g/mol
• Monoisotopic Mass: 242.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-amino-3-{5-chlorothieno3,2-bpyridin-2-yl}propan-1-ol

Introduction to 3-amino-3-{5-chlorothieno[3,2-bpyridin-2-yl}propan-1-ol (CAS No. 2228879-06-7)

3-amino-3-{5-chlorothieno[3,2-bpyridin-2-yl}propan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. The compound belongs to a class of molecules that integrate heterocyclic scaffolds, specifically thieno[3,2-b]pyridine, with functionalized aliphatic chains, which are known to modulate various biological pathways. This review provides an in-depth exploration of the chemical properties, synthetic approaches, and emerging applications of this compound, particularly in the context of drug discovery and medicinal chemistry.

The molecular structure of 3-amino-3-{5-chlorothieno[3,2-bpyridin-2-yl}propan-1-ol features a central propanediol backbone substituted with an amino group at the third carbon and a 5-chlorothieno[3,2-b]pyridin-2-yl moiety at the second carbon. The presence of both thieno[3,2-b]pyridine and chloro substituents introduces electrophilic centers that can participate in further derivatization, making it a versatile intermediate for the synthesis of more complex pharmacophores. The compound's solubility profile and stability under various conditions are also discussed, as these factors are critical for its utility in both laboratory-scale synthesis and potential industrial applications.

In recent years, there has been a growing interest in heterocyclic compounds derived from thieno[3,2-b]pyridine due to their demonstrated efficacy in targeting various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The 5-chlorothieno[3,2-b]pyridin-2-yl group is particularly noteworthy as it has been shown to enhance binding affinity to certain protein targets by introducing hydrophobic interactions and electronic effects. This has led to several studies exploring its potential as a scaffold for developing novel small-molecule inhibitors. For instance, derivatives of this class have been investigated for their ability to modulate kinase activity, which is a key mechanism in cancer cell proliferation and survival.

The synthesis of 3-amino-3-{5-chlorothieno[3,2-bpyridin-2-yl}propan-1-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of appropriately substituted thienopyridines with halogenated propanediols under basic conditions, followed by functional group interconversion using established chemical methodologies. Advances in catalytic systems have also enabled more efficient synthetic pathways, reducing the need for harsh reagents or extensive purification steps. These improvements are particularly relevant in large-scale production scenarios where cost-effectiveness and environmental impact are critical considerations.

One of the most compelling aspects of this compound is its potential as a building block for drug development. The combination of an amino group and a chlorothienopyridine moiety provides multiple points for further chemical modification. For example, the amino group can be acylated or alkylated to introduce additional pharmacological properties, while the chloro substituent can undergo nucleophilic substitution reactions to generate diverse derivatives. Such flexibility has allowed researchers to explore various structural analogs with tailored biological activities. Preliminary studies have shown that certain derivatives exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to metabolic disorders.

The pharmacological profile of 3-amino-3-{5-chlorothieno[3,2-bpyridin-2-yl}propan-1-ol has been the subject of several computational and experimental investigations. Molecular docking studies have suggested that this compound can interact with specific binding pockets on target proteins through hydrogen bonding networks and hydrophobic interactions. These interactions are often critical for achieving high affinity and selectivity in drug design. Additionally, in vitro assays have demonstrated that certain analogs derived from this scaffold exhibit promising antiproliferative effects on cancer cell lines by disrupting key signaling cascades involved in cell growth regulation.

Recent advancements in medicinal chemistry have emphasized the importance of structure-based drug design (SBDD), where computational methods are used to predict how small molecules will bind to biological targets. The unique structural features of 5-chlorothieno[3,2-b]pyridin-2-yl moieties make it an attractive candidate for SBDD approaches due to their ability to form stable complexes with protein receptors. By leveraging high-throughput screening (HTS) technologies combined with machine learning algorithms, researchers can rapidly identify lead compounds with optimized pharmacokinetic properties. This integrated approach has accelerated the discovery pipeline for novel therapeutics targeting complex diseases.

The industrial relevance of CAS No. 2228879-06-7 extends beyond academic research into commercial applications. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds for use as starting materials or intermediates in drug development programs. The availability of well-characterized compounds like this one can significantly reduce the time and resources required for lead optimization projects. Moreover, collaborations between academic institutions and industry partners have facilitated knowledge transfer regarding synthetic methodologies and biological evaluations thereof.

In conclusion,3-amino}-)-{5-chlorothieno[3',''''''''''''''''''bpyridin--}-}-yl}propan--}-1--}-ol represents an intriguing example of how structural complexity can be leveraged to develop novel bioactive molecules with therapeutic potential It remains an active area o research due its versatility as both intermediate end its promising pharmacological profile Future studies should continue explore derivatives o this scaffold further expand their applicability across multiple disease states While challenges remain regarding scalability production ensuring safety efficacy long term use such compounds continue play crucial role advancing field medicinal chemistry